Cas no 101910-60-5 (2H-1-Benzopyran-2-one, 3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-)

• Product Name: 2H-1-Benzopyran-2-one, 3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
• CAS No: 101910-60-5
• MF: C₁₈H₁₀O₅
• MW: 306.269005298615
• CID: 1130822
• PubChem ID: 71332689
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
• 3-(2-oxochromen-7-yl)oxychromen-2-one
• DTXSID60761084
• 3-[(2-Oxo-2H-1-benzopyran-7-yl)oxy]-2H-1-benzopyran-2-one
• 101910-60-5

• Inchi： 1S/C18H10O5/c19-17-8-6-11-5-7-13(10-15(11)22-17)21-16-9-12-3-1-2-4-14(12)23-18(16)20/h1-10H
• InChI Key： ULEVTTAWAZPTOO-UHFFFAOYSA-N
• SMILES： O(C1C(=O)OC2C=CC=CC=2C=1)C1C=CC2C=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 306.0528
• Monoisotopic Mass: 306.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 3.69170